Cas no 541501-20-6 (1H-Pyrrole-2-carboxaldehyde, 4-(2-thienyl)-)
541501-20-6 structure
Product Name:1H-Pyrrole-2-carboxaldehyde, 4-(2-thienyl)-
CAS No:541501-20-6
MF:C9H7NOS
MW:177.222980737686
CID:2831112
PubChem ID:12080141
Update Time:2025-04-21
1H-Pyrrole-2-carboxaldehyde, 4-(2-thienyl)- Chemical and Physical Properties
Names and Identifiers
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- DTXCID70428015
- 1H-Pyrrole-2-carboxaldehyde, 4-(2-thienyl)-
- DTXSID70477205
- 4-(THIOPHEN-2-YL)-1H-PYRROLE-2-CARBALDEHYDE
- 541501-20-6
-
- Inchi: 1S/C9H7NOS/c11-6-8-4-7(5-10-8)9-2-1-3-12-9/h1-6,10H
- InChI Key: KTDGYAIHFRDCHZ-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1=CNC(C=O)=C1
Computed Properties
- Exact Mass: 177.02483502Da
- Monoisotopic Mass: 177.02483502Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 61.1Ų
1H-Pyrrole-2-carboxaldehyde, 4-(2-thienyl)- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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